
Technical Guide to the Safe Handling of (R)-(-)-2-
Heptanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (R)-(-)-2-Heptanol

Cat. No.: B1630902 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

(R)-(-)-2-Heptanol. The information is intended to guide laboratory personnel in the safe use,

storage, and disposal of this chemical, minimizing the risk of exposure and ensuring a safe

working environment.

Chemical and Physical Properties
(R)-(-)-2-Heptanol is a chiral secondary alcohol.[1] Its physical and chemical properties are

summarized in the table below.
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Property Value Reference

Molecular Formula C₇H₁₆O [2][3][4]

Molecular Weight 116.20 g/mol [2][3][4]

Appearance Colorless liquid [2][3]

Odor Mild alcohol-like [2][3][5]

Boiling Point 159 °C [1][2]

Flash Point 56 °C (closed cup) [2]

Solubility
Slightly soluble in water;

miscible with organic solvents.
[2][3]

Toxicological Data and Hazard Identification
(R)-(-)-2-Heptanol is classified as a hazardous substance.[6] Exposure can cause irritation to

the skin, eyes, and respiratory system.[6][7] Ingestion may lead to gastrointestinal irritation.[8]

Hazard
Classification

GHS Category Description Reference

Flammable Liquids Category 4 Combustible liquid. [6]

Skin Irritation Category 2 Causes skin irritation. [6]

Eye Irritation Category 2A
Causes serious eye

irritation.
[6]

Specific target organ

toxicity — single

exposure

Category 3
May cause respiratory

irritation.
[6]

Toxicity Data Value Species Reference

LD50 (Oral) 2580 mg/kg Rat [9]
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Safety and Handling Precautions
Personal Protective Equipment (PPE)
Proper PPE is essential to prevent exposure to (R)-(-)-2-Heptanol.

PPE Type Specification Reference

Eye/Face Protection

Chemical safety goggles or

face shield. Conforming to

EN166 (EU) or NIOSH (US)

approved standards.

[6][8][10]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and

protective clothing to prevent

skin contact.

[8][10][11]

Respiratory Protection

Use in a well-ventilated area. If

exposure limits are exceeded,

use a NIOSH/MSHA or

European Standard EN 149

approved respirator with an

organic vapor cartridge.

[10][11]

Handling and Storage
Handling: Wash hands thoroughly after handling.[8][11] Use only in a well-ventilated area,

preferably in a chemical fume hood.[8][11] Keep away from heat, sparks, and open flames.

[8][10] Use non-sparking tools and take precautionary measures against static discharge.[10]

[11]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[8][10]

Keep away from incompatible substances such as strong oxidizing agents.[10]

Emergency Procedures
In case of skin contact: Immediately flush skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes.[8] Get medical attention if irritation
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develops.

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[8] Get medical attention immediately.

If inhaled: Remove to fresh air.[6] If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

If ingested: Do NOT induce vomiting.[8] Never give anything by mouth to an unconscious

person. Rinse mouth with water. Call a physician or poison control center immediately.

Experimental Protocols for Safety Assessment
The following are summaries of standard OECD guidelines for toxicological testing. Specific

experimental data for (R)-(-)-2-Heptanol using these protocols is not readily available in the

public domain.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)
This method is used to estimate the acute oral toxicity of a substance.

Principle: A stepwise procedure is used with a limited number of animals per step. The

substance is administered orally to a group of animals at one of the defined dose levels. The

outcome of the test (survival or death of the animals) will determine the next step, i.e.,

whether to dose another group of animals at a higher or lower dose level.

Methodology:

Animals: Typically, young adult female rats are used.

Dosing: The test substance is administered in a single dose by gavage using a stomach

tube or a suitable intubation cannula.

Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14

days. Body weight is recorded weekly.
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Endpoint: The test allows for the classification of the substance into a GHS toxicity

category based on the observed mortality.

Acute Dermal Irritation/Corrosion - OECD Guideline 404
This test evaluates the potential of a substance to cause skin irritation or corrosion.

Principle: The substance is applied to a small area of the skin of an experimental animal, and

the degree of irritation is observed and scored over a period of time.

Methodology:

Animals: Albino rabbits are typically used.

Application: A small amount of the test substance is applied to a shaved patch of skin and

covered with a gauze patch.

Exposure: The exposure duration is typically 4 hours.

Observation: The skin is examined for erythema and edema at specified intervals (e.g., 1,

24, 48, and 72 hours) after patch removal. The observations are continued for up to 14

days to assess the reversibility of the effects.

Acute Eye Irritation/Corrosion - OECD Guideline 405
This test assesses the potential of a substance to cause eye irritation or corrosion.

Principle: A single dose of the substance is applied to the eye of an experimental animal, and

the effects on the cornea, iris, and conjunctiva are observed and scored.

Methodology:

Animals: Albino rabbits are the preferred species.

Application: The test substance is instilled into the conjunctival sac of one eye. The other

eye serves as a control.
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Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The

evaluation includes scoring of corneal opacity, iritis, and conjunctival redness and

chemosis. Observations may continue for up to 21 days to determine the reversibility of

any effects.

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of (R)-(-)-2-Heptanol
in a laboratory setting.

Caption: Workflow for the safe handling of (R)-(-)-2-Heptanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1630902#r-2-heptanol-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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